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Introduction

Brequinar-d3 is the deuterated analog of Brequinar, a potent and selective inhibitor of
dihydroorotate dehydrogenase (DHODH). DHODH is a critical enzyme in the de novo
pyrimidine biosynthesis pathway, making it a key target for therapeutic intervention in cancer
and viral diseases. The introduction of deuterium atoms in Brequinar-d3 can offer advantages
in terms of metabolic stability and pharmacokinetic profile, making it a compound of significant
interest in drug development. This guide provides a comprehensive overview of the known
chemical properties and stability of Brequinar-d3, based on available data for the parent
compound, Brequinar.

Chemical Properties

While specific quantitative data for Brequinar-d3 is not readily available in public literature, the
chemical properties are expected to be very similar to those of Brequinar. Deuterium
substitution is a minor structural modification that typically does not significantly alter the
physicochemical properties of a molecule.

Table 1: Physicochemical Properties of Brequinar
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Property Value Source
Molecular Formula C23H15F2NO:2 [1]
Molecular Weight 375.37 g/mol [1]
Appearance Crystalline solid [2]
Purity =298% [2]
UV/Vis. (Amax) 252, 324 nm [2]
ICso (human DHODH) 5.2 nM [3]

Table 2: Solubility Data for Brequinar

Solvent Solubility Source
DMSO ~5 mg/mL [2]
Dimethyl formamide ~2 mg/mL [2]
Ethanol ~0.2 mg/mL [2]

Sparingly soluble in aqueous
buffers. A 1:1 solution of

Water DMSO:PBS (pH 7.2) yields a [2]
solubility of approximately 0.5
mg/mL.

Note: The data presented above is for the non-deuterated Brequinar and should be considered
as a close approximation for Brequinar-d3.

Stability and Storage

Proper storage and handling are crucial for maintaining the integrity and activity of Brequinar-
d3.

Table 3: Stability and Storage Recommendations for Brequinar
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Condition

Recommendation

Source

Solid Form

Store at -20°C. Stable for = 4

years.

[2]

Solution (in DMSO)

Prepare fresh solutions. If
storage is necessary, aliquot
and store at -20°C. Stock
solutions are stable for up to 3
months at -20°C.

[4]

Aqueous Solution

It is not recommended to store
agueous solutions for more

than one day.

[2]

Note: These recommendations are based on data for Brequinar. For Brequinar-d3, it is always
best to consult the Certificate of Analysis provided by the supplier for specific storage and

handling instructions.[5]

Mechanism of Action: Inhibition of DHODH

Brequinar exerts its biological effects by inhibiting the enzyme dihydroorotate dehydrogenase
(DHODH).[3] DHODH catalyzes the fourth step in the de novo pyrimidine synthesis pathway,
the oxidation of dihydroorotate to orotate. This pathway is essential for the production of
pyrimidine nucleotides (uridine and cytidine), which are vital for DNA and RNA synthesis. By
blocking this pathway, Brequinar and its deuterated analog, Brequinar-d3, effectively halt cell

proliferation and viral replication.
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Caption: Brequinar-d3 inhibits DHODH, blocking pyrimidine synthesis and subsequent cell
proliferation.

Experimental Protocols
Determination of Solubility

A standard protocol to determine the solubility of Brequinar-d3 in various solvents would
involve the following steps:

o Preparation of Saturated Solutions: Add an excess amount of Brequinar-d3 to a known
volume of the test solvent (e.g., DMSO, ethanol, water) in a sealed vial.

o Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solid: Centrifuge the vials to pellet the undissolved solid.
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e Quantification: Carefully remove an aliquot of the supernatant and dilute it with an
appropriate solvent. Analyze the concentration of Brequinar-d3 in the diluted sample using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection.

o Calculation: Calculate the solubility based on the measured concentration and the dilution
factor.

Stability Testing Protocol

A typical stability testing protocol for Brequinar-d3 would be designed to assess its stability
under various environmental conditions.
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Caption: A general workflow for assessing the stability of Brequinar-d3 under various
conditions.

Methodology:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15568763?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Prepare multiple batches of Brequinar-d3 in its solid form and, if
required, in solution (e.g., in DMSO).

o Storage Conditions: Store the samples under various conditions as outlined by the
International Council for Harmonisation (ICH) guidelines, including long-term (e.g., 25°C/60%
relative humidity), accelerated (e.g., 40°C/75% relative humidity), and stress conditions (e.g.,
exposure to light, high temperatures).

o Time Points: Pull samples at predetermined time intervals (e.g., 0, 3, 6, 9, 12, 24 months).
e Analysis: Analyze the samples at each time point for:
o Appearance: Visual inspection for any changes in color or physical state.

o Purity: Using a stability-indicating HPLC method to quantify the amount of Brequinar-d3
and detect any degradation products.

o Potency: If applicable, a biological assay to determine the inhibitory activity against
DHODH.

» Data Evaluation: Analyze the data to determine the degradation rate and establish a shelf-life
for the compound under the tested conditions.

Logical Relationship Diagram

The following diagram illustrates the logical connection between Brequinar-d3, its molecular
target, and its ultimate biological effect.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/product/b15568763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Brequinar-d3

Binds to and Inhibits

(DHODH Enzyme)

Is a key enzyme in

(De Novo Pyrimidine Synthesis)

Replenishes;'.

Pyrimidine Nucleotide Pool

Is essential for

(DNA and RNA Synthesis)

Is required for

Cell Proliferation and Viral Replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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